Cas no 2229497-50-9 (O-2-(4-bromo-3-methylphenyl)propan-2-ylhydroxylamine)

• Product Name: O-2-(4-bromo-3-methylphenyl)propan-2-ylhydroxylamine
• CAS No: 2229497-50-9
• MF: C₁₀H₁₄BrNO
• MW: 244.128262042999
• CID: 6568928
• PubChem ID: 165798191
• Update Time: 2025-07-25

O-2-(4-bromo-3-methylphenyl)propan-2-ylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(4-bromo-3-methylphenyl)propan-2-ylhydroxylamine
• O-[2-(4-bromo-3-methylphenyl)propan-2-yl]hydroxylamine
• EN300-1923238
• 2229497-50-9

• Inchi： 1S/C10H14BrNO/c1-7-6-8(4-5-9(7)11)10(2,3)13-12/h4-6H,12H2,1-3H3
• InChI Key： VMMZPMYSSLXEEB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C)C(C)(C)ON

Computed Properties

• Exact Mass: 243.02588g/mol
• Monoisotopic Mass: 243.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Additional information on O-2-(4-bromo-3-methylphenyl)propan-2-ylhydroxylamine

Comprehensive Overview of O-2-(4-bromo-3-methylphenyl)propan-2-ylhydroxylamine (CAS No. 2229497-50-9)

O-2-(4-bromo-3-methylphenyl)propan-2-ylhydroxylamine (CAS No. 2229497-50-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique hydroxylamine functional group and brominated aromatic structure, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular formula and structural features make it a valuable candidate for drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for O-2-(4-bromo-3-methylphenyl)propan-2-ylhydroxylamine has surged due to its potential applications in precision medicine and sustainable agriculture. Researchers are exploring its role in developing novel therapeutics for conditions such as inflammatory diseases and metabolic disorders. Additionally, its agrochemical applications are being investigated for eco-friendly pest control solutions, aligning with the global push for green chemistry.

The synthesis of CAS No. 2229497-50-9 involves multi-step organic reactions, including bromination and hydroxylamine incorporation. Advanced techniques like HPLC and NMR spectroscopy are employed to ensure high purity and structural integrity. This rigorous quality control is essential for its use in high-throughput screening and drug development pipelines.

From an industrial perspective, O-2-(4-bromo-3-methylphenyl)propan-2-ylhydroxylamine is produced under stringent conditions to meet regulatory standards. Its stability and solubility profiles are optimized for various formulations, making it versatile for pharmaceutical excipients and research reagents. The compound's patent landscape is also evolving, with several filings highlighting its utility in innovative therapies.

Environmental and safety considerations are paramount when handling CAS No. 2229497-50-9. While it is not classified as hazardous, proper laboratory practices and waste disposal protocols must be followed. The compound's biodegradability and ecotoxicological impact are under study to ensure compliance with REACH and other global regulations.

In the context of AI-driven drug discovery, O-2-(4-bromo-3-methylphenyl)propan-2-ylhydroxylamine is frequently referenced in cheminformatics databases. Its molecular descriptors are used to train machine learning models for predicting bioactivity, reflecting the intersection of computational chemistry and experimental science.

Market trends indicate a growing interest in custom synthesis of CAS No. 2229497-50-9, driven by contract research organizations (CROs) and academic collaborations. Suppliers are expanding their portfolios to include derivatives and analogs, catering to the diverse needs of life sciences professionals.

For researchers seeking detailed spectral data or synthetic protocols, peer-reviewed journals and open-access repositories provide extensive resources. The compound's structure-activity relationships (SAR) are also a focal point in medicinal chemistry conferences, underscoring its relevance in modern science.

In summary, O-2-(4-bromo-3-methylphenyl)propan-2-ylhydroxylamine (CAS No. 2229497-50-9) exemplifies the synergy between chemical innovation and biomedical advancement. Its multifaceted applications and ongoing research underscore its importance in shaping the future of healthcare and agricultural technology.